Cas no 877133-12-5 (1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde structure
877133-12-5 structure
Product Name:1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:877133-12-5
MF:C8H11FN2O
MW:170.184145212173
CID:1909523
PubChem ID:54775516
Update Time:2025-04-21

1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 1-(2-fluoroethyl)-3,5-dimethyl-
    • 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
    • IDEKTUKLDOASPX-UHFFFAOYSA-N
    • SCHEMBL4470702
    • 877133-12-5
    • AKOS005264808
    • STL584779
    • CS-0349939
    • EN300-109159
    • 1-(2-fluoroethyl)-3,5-dimethylpyrazole-4-carbaldehyde
    • Inchi： 1S/C8H11FN2O/c1-6-8(5-12)7(2)11(10-6)4-3-9/h5H,3-4H2,1-2H3
    • InChI Key： IDEKTUKLDOASPX-UHFFFAOYSA-N
    • SMILES： FCCN1C(C)=C(C=O)C(C)=N1

Computed Properties

  • Exact Mass: 170.08554114g/mol
  • Monoisotopic Mass: 170.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.9Ų

1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:877133-12-5)1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
Order Number:A1092615
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:07
Price ($):783.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:877133-12-5)1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
A1092615
Purity:99%
Quantity:1g
Price ($):783.0
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